Cas no 1089279-64-0 (1-(2-Fluoroethyl)piperazine dihydrochloride)

• Product Name: 1-(2-Fluoroethyl)piperazine dihydrochloride
• CAS No: 1089279-64-0
• MF: C₆H₁₅Cl₂FN₂
• MW: 205.101103067398
• MDL: MFCD21602355
• CID: 1031664
• PubChem ID: 66545688
• Update Time: 2025-04-20

1-(2-Fluoroethyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoroethyl)piperazine dihydrochloride
• CS-0158333
• 1-(2-fluoroethyl)piperazine;dihydrochloride
• DTXSID00735188
• 1089279-64-0
• AKOS015996816
• A895174
• 1-(2-Fluoro-ethyl)-piperazine x 2 HCl
• 1-(2-Fluoro-ethyl)-piperazine dihydrochloride
• MFCD21602355
• SCHEMBL311770
• F1907-2568
• 1-(2-Fluoroethyl)piperazinedihydrochloride
• XOKDQVTYEGBKCE-UHFFFAOYSA-N
• C6H15Cl2FN2
• SB13568
• 1-(2-Fluoroethyl)piperazine--hydrogen chloride (1/2)
• EN300-316571
• SY114699
• DB-336664
• 1-(2-FLUOROETHYL)PIPERAZINE 2HCL
• DS-4585

• MDL： MFCD21602355
• Inchi： 1S/C6H13FN2.2ClH/c7-1-4-9-5-2-8-3-6-9;;/h8H,1-6H2;2*1H
• InChI Key： XOKDQVTYEGBKCE-UHFFFAOYSA-N
• SMILES： Cl.Cl.FCCN1CCNCC1

Computed Properties

• Exact Mass: 204.06000
• Monoisotopic Mass: 204.0596320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 71.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 1.73180

1-(2-Fluoroethyl)piperazine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines